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Compound of Interest

Compound Name: Methyl 2-hydroxyisobutyrate

Cat. No.: B147191

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
Methyl 2-hydroxyisobutyrate (CAS No. 2110-78-3). Adherence to these procedures is critical
to ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)

Methyl 2-hydroxyisobutyrate is classified as a flammable liquid and can cause serious eye
damage.[1][2] Appropriate personal protective equipment must be worn at all times when
handling this chemical.

Recommended Personal Protective Equipment:
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PPE Category Specification

Goggles or a face shield that meets European
Eye Protection standard EN 166 should be worn to protect
against splashes.[3][4]

Hand Protection Protective gloves are required.[3][5]

Wear appropriate protective gloves and clothing
Skin and Body to prevent skin exposure.[3][4] A lab coat is

mandatory.

Under normal use conditions with adequate

ventilation, no special respiratory protection is
Respiratory needed.[3] For large spills or in enclosed

spaces, a NIOSH/MSHA approved respirator

may be necessary.[4]

Chemical and Physical Properties

Understanding the properties of Methyl 2-hydroxyisobutyrate is crucial for safe handling and
storage.
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Property Value

Physical State Liquid[1]

Appearance Colorless[1]

Molecular Formula C5H1003[3]

Molecular Weight 118.13 g/mol [3][5]

Boiling Point 135°C /275 °F[1]

Melting Point -20 °C /-4 °F[1]

Flash Point 45 °C /113 °F (closed cup)[1]
Density 1.023 g/mL at 25 °C[6]

Soluble in organic solvents; limited solubility in

Solubilit
Y water.[6][7]

Operational Plan: Step-by-Step Handling Procedure

Follow these steps to ensure the safe handling of Methyl 2-hydroxyisobutyrate in a
laboratory setting.

Preparation:

e Ventilation: Ensure work is conducted in a well-ventilated area, such as a chemical fume
hood.[1][5]

o Emergency Equipment: Confirm that an eyewash station and safety shower are readily
accessible.[1]

« Ignition Sources: Remove all potential ignition sources, including open flames, hot surfaces,
and sparks.[1][8] Use non-sparking tools and explosion-proof equipment.[1][5]

o Personal Protective Equipment (PPE): Don the required PPE as detailed in Section 1.

Handling:
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e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[5]

» Dispensing: When transferring the liquid, pour carefully to avoid splashing.
e Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[1]
 Inhalation and Ingestion: Avoid inhaling vapor or mist and prevent ingestion.[1]

» Hygiene: Do not eat, drink, or smoke in the handling area.[8] Wash hands thoroughly after
handling.[8]

Storage:
o Container: Keep the container tightly closed when not in use.[1][5]

e Location: Store in a cool, dry, and well-ventilated place away from heat, sparks, and flame.[1]
[5] The designated storage area should be a flammables area.[1]

e Incompatible Materials: Store away from incompatible materials such as acids and bases.[1]

Disposal Plan

Proper disposal of Methyl 2-hydroxyisobutyrate and its containers is essential to prevent
environmental contamination and ensure safety.

Waste Collection:

o Container: Collect waste in a suitable, labeled, and closed container.[1]
e Segregation: Do not mix with incompatible waste materials.

Disposal Method:

o Approved Facility: Dispose of the contents and container at an approved waste disposal
plant.[1][8]

e Regulations: Adhere to all local, regional, and national regulations for hazardous waste
disposal.[5]
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Incineration: A potential disposal method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]

Emergency Procedures

Spill Response:

Evacuation: Evacuate the area and remove all ignition sources.[8]

Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, absorb the material with an inert absorbent such as sand or
vermiculite.[5][8]

Collection: Collect the absorbed material using non-sparking tools and place it in a suitable
container for disposal.[8]

Personal Protection: Wear appropriate PPE, including respiratory protection if necessary,
during cleanup.[5]

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[3]

Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with water or
shower.[5] If irritation persists, seek medical attention.

Inhalation: Move the person to fresh air. If symptoms persist, call a physician.

Ingestion: Clean the mouth with water and drink plenty of water afterward.

Workflow for Handling and Disposal of Methyl 2-
hydroxyisobutyrate
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Caption: Workflow for the safe handling and disposal of Methyl 2-hydroxyisobutyrate

Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Handling and Disposal of Methyl 2-
hydroxyisobutyrate: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b147191#personal-protective-equipment-for-
handling-methyl-2-hydroxyisobutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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